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‘ Compound of Interest

Compound Name: 5-(4-Pyridyl)-1H-Tetrazole

Cat. No.: B076735

An In-Depth Technical Guide to 5-(4-Pyridyl)-1H-Tetrazole: Properties, Structure, and Applications

Introduction: A Molecule of Versatility and Significance

5-(4-Pyridyl)-1H-tetrazole (4-PyTz) is a heterocyclic organic compound that has garnered significant attention across diverse scientific disciplines. It:
unique molecular architecture, which marries a pyridine ring with a tetrazole ring, bestows upon it a remarkable versatility that is exploited in materials
science, coordination chemistry, and drug development.[1][2] The tetrazole moiety, a five-membered ring containing four nitrogen atoms, is a well-
established bioisostere for the carboxylic acid group, a feature highly valued in medicinal chemistry for enhancing metabolic stability and tuning
pharmacokinetic profiles.[1][3] In parallel, the presence of multiple nitrogen donor atoms in both the pyridine and tetrazole rings makes 4-PyTz a privil
ligand for constructing sophisticated supramolecular structures, such as metal-organic frameworks (MOFs) and coordination polymers.[1][4] These m
exhibit potential applications in gas storage, chemical separation, and heterogeneous catalysis.[1][5] This guide provides a detailed exploration of the
fundamental chemical properties, structure, synthesis, and key applications of 5-(4-Pyridyl)-1H-tetrazole for researchers and development professio

Molecular Structure and Physicochemical Properties

The defining feature of 4-PyTz is the covalent linkage between the C4 position of a pyridine ring and the C5 position of a 1H-tetrazole ring. The tetraz
can exist in two tautomeric forms, with the proton residing on different nitrogen atoms, although the 1H-form is commonly depicted.

Caption: Molecular structure of 5-(4-Pyridyl)-1H-Tetrazole.

This bifunctional nature allows for a rich and varied chemistry, governed by the electronic properties and spatial arrangement of its constituent rings.

Core Physicochemical Data

The fundamental properties of 5-(4-Pyridyl)-1H-tetrazole are summarized below, providing a quick reference for laboratory use.

Property Value Source(s)
IUPAC Name 4-(2H-tetrazol-5-yl)pyridine [1][6]
Synonyms :t(;::::razol—s—yl)pyridine, 5-(pyridin-4-yl)-1H- 2116]

CAS Number 14389-12-9 [11161
Molecular Formula CsHsNs [6]1[7]
Molecular Weight 147.14 g/mol [1][6]
Appearance White to off-white or pale cream crystalline powder [2][8]
Melting Point 256-258 °C [9]
Solubility Soluble in polar solvents like DMF and DMSO [2]

InChl Key JMILUUVWLRKJFB-UHFFFAOYSA-N [1][6]

Spectroscopic Profile
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Spectroscopic analysis is critical for the unambiguous identification and characterization of 4-PyTz.
* Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR (DMSO-ds): The spectrum is characterized by signals corresponding to the pyridine ring protons. Typically, two sets of doublets are obs
in the aromatic region: one for the protons ortho to the pyridine nitrogen (around 6 8.77 ppm) and another for the protons meta to the nitrogen (a
4 8.10 ppm).[9] The acidic proton on the tetrazole ring (N-H) often appears as a very broad signal at a significantly downfield shift (e.g., >15 ppm
which can be difficult to observe.[10][11]

o 13C NMR (DMSO-ds): The spectrum shows distinct signals for the carbon atoms of both heterocyclic rings. The carbon attached to the five nitrog
atoms of the tetrazole ring appears around & 155-165 ppm. Signals for the pyridine carbons are observed in the & 120-150 ppm range.[9]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum provides key information about the functional groups. Characteristic absorption:
include N-H stretching vibrations (broad band, ~2900-3100 cm~1), C=N and N=N stretching vibrations within the rings (~1400-1650 cm~1), and aror
C-H stretching (~3000-3100 cm~1).[10][12]

* Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is commonly used for characterization. The fragmentation behavior is d
in positive and negative ion modes. In positive ion mode, a characteristic loss of a neutral HNs molecule is often observed, whereas in negative ion
the primary fragmentation is the loss of N2.[13]

Crystal Structure and Supramolecular Interactions

X-ray crystallography studies reveal that in the solid state, 4-PyTz molecules engage in extensive non-covalent interactions.[4][6] The structure is hee
influenced by robust hydrogen bonding networks, where the N-H group of the tetrazole ring acts as a hydrogen bond donor and the nitrogen atoms of
the tetrazole and pyridine rings act as acceptors.[1][4] Furthermore, 11-Tt stacking interactions between the aromatic rings play a crucial role in dictatir
final crystal packing, leading to the formation of extended 2D and 3D supramolecular architectures.[1] These interactions are fundamental to its utility
crystal engineering.

Synthesis and Reactivity

The synthesis of 5-substituted 1H-tetrazoles, including 4-PyTz, is well-established, with the most prevalent method being the [3+2] cycloaddition reac

General Synthetic Pathway

The primary route involves the reaction between 4-cyanopyridine and an azide source, most commonly sodium azide (NaNs).[14][15] This reaction is
typically catalyzed to enhance reaction rates and yields. A variety of catalysts have been successfully employed, including zinc salts (e.g., ZnCl2), Le\
acids, and numerous heterogeneous catalysts, which offer advantages in terms of recovery and reuse.[15][16] The reaction is often conducted in pole
aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.[3][15]

4-Cyanopyridine Catalysgé:/‘gﬁﬁng'[;ﬁgs acd) Reaction [3+2] Cycloaddition Acidification (e.g., HCI) _ 5-(4-Pyridyl)-1H-Tetrazole _
+ Sodium Azide (NaNs) Heat (R‘g.fiux) (In situ formation of tetrazolate anion) Precipitation yriay

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-(4-Pyridyl)-1H-Tetrazole.

Exemplary Experimental Protocol

Causality: This protocol utilizes a common Lewis acid catalyst to activate the nitrile group of 4-cyanopyridine, making it more susceptible to nucleophi
attack by the azide ion, thereby facilitating the [3+2] cycloaddition. The final acidification step is necessary to protonate the in situ-formed tetrazolate
yield the final 1H-tetrazole product.

» Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-cyanopyridine (1.0 eq), sodium azide (1.5-2.
and a catalyst such as nano-TiCls-SiO2 (0.1 g per mmol of nitrile) or zinc chloride (1.0 eq).[3]

« Solvent Addition: Add a suitable volume of anhydrous DMF (e.g., 5 mL per mmol of nitrile) to the flask.[3]
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» Reaction Execution: Heat the reaction mixture to reflux (typically 110-130 °C) and maintain for the required duration (2-16 hours), monitoring the re
progress by Thin Layer Chromatography (TLC).[3][11]

« Workup and Isolation: After cooling the mixture to room temperature, filter to remove the catalyst if heterogeneous.[3] Pour the filtrate into a beaker
containing ice water and acidify with a dilute strong acid (e.g., 4N HCI) to precipitate the product.[3]

« Purification: Collect the resulting solid by vacuum filtration, wash with cold water, and then a cold non-polar solvent like chloroform or diethyl ether 1
remove any remaining impurities.[3] The product can be further purified by recrystallization if necessary.

Reactivity and Coordination Chemistry

The true utility of 4-PyTz in materials science stems from its reactivity as a multidentate ligand. It possesses several potential coordination sites: the r
of the pyridine ring and the four nitrogen atoms of the tetrazole ring.[1][4] This allows it to bind to metal ions in various modes: monodentate, bidentat:
a bridging ligand connecting multiple metal centers.[4] This bridging capability is paramount in the construction of extended one-, two-, or three-dimer
coordination polymers and MOFs.[1][4][5]

Caption: Coordination modes of 5-(4-Pyridyl)-1H-Tetrazole with metal (M) centers.

Key Applications
Metal-Organic Frameworks (MOFs) and Coordination Polymers

4-PyTz is an exemplary building block for MOFs due to its rigidity and well-defined angular geometry. When coordinated with metal ions (e.g., Mn(ll),
Cd(l1), Zn(11)), it forms robust, often porous, frameworks.[1][4][5][17] The resulting materials are investigated for:

* Gas Storage and Separation: The tailored pore sizes and chemical nature of the frameworks allow for selective adsorption of gases.

« Catalysis: MOFs can serve as heterogeneous catalysts, with the metal nodes acting as active sites and the porous structure facilitating reactant ac
[5] For instance, copper-based frameworks derived from in-situ generated 4-PyTz have shown catalytic activity in the oxidation of alcohols.[5]

Medicinal Chemistry and Drug Design

The tetrazole ring is a bioisostere of the carboxylic acid group, meaning it has similar steric and electronic properties and can often substitute for it in
biologically active molecule.[1][15] This substitution can lead to improved metabolic stability (as tetrazoles are less prone to metabolic reduction than
carboxylic acids) and enhanced membrane permeability due to increased lipophilicity. While 4-PyTz itself is primarily a research chemical, the pyridyl
tetrazole scaffold is a component of molecules investigated for various pharmacological activities, including anti-inflammatory, analgesic, and antidiak
effects.[18][19][20]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 5-(4-Pyridyl)-1H-tetrazole is classified as hazardc
* Hazards: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled).[6]

« Precautions: Standard laboratory precautions should be taken, including the use of personal protective equipment (gloves, lab coat, safety glasses
should be conducted in a well-ventilated fume hood. Avoid generating dust.[6]

Conclusion

5-(4-Pyridyl)-1H-tetrazole stands out as a molecule of significant academic and industrial interest. Its straightforward synthesis, combined with the u
electronic and structural features of its conjoined pyridine and tetrazole rings, makes it an invaluable tool. As a ligand, it provides a reliable and versa
platform for the rational design of functional coordination polymers and MOFs. As a scaffold in medicinal chemistry, it embodies the powerful principle
bioisosterism. Continued research into this compound and its derivatives is poised to unlock further innovations in materials science, catalysis, and th
development of novel therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]
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